2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide

• IUPAC Name: 2-[(2-chloroacetyl)amino]-N-(3,4-difluorophenyl)acetamide
• InChI: InChI=1S/C10H9ClF2N2O2/c11-4-9(16)14-5-10(17)15-6-1-2-7(12)8(13)3-6/h1-3H,4-5H2,(H,14,16)(H,15,17)
• InChI Key: IFHUSKKVKRQDBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CNC(=O)CCl)F)F
• Molecular Formula: C10H9ClF2N2O2
• DSSTOX Substance ID: DTXSID001197206
• Molecular Weight: 262.64 g/mol
• CAS RN: 929973-37-5

Description

“2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide” is a chemical compound with the molecular formula C10H9ClF2N2O2. It is used for pharmaceutical testing.

Molecular Structure Analysis

The molecular structure of “2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide” can be represented by the formula C10H9ClF2N2O2. More detailed structural information, including NMR, HPLC, LC-MS, and UPLC data, may be available from specialized chemical databases or suppliers.

Physical And Chemical Properties Analysis

The molecular weight of “2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide” is 262.64. Other physical and chemical properties such as boiling point and linear structure formula are not specified in the search results.

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

Compounds with structures similar to 2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide have been studied for their potential applications in photovoltaic cells due to their light-harvesting efficiencies. For example, analogs of benzothiazolinone acetamide have been investigated for their spectroscopic properties, quantum mechanical studies, and ligand-protein interactions, highlighting their potential use in dye-sensitized solar cells (DSSCs) and as photosensitizers for good light harvesting efficiency. This research also delves into the non-linear optical (NLO) activity and molecular docking to understand binding interactions, which could be relevant for similar compounds like 2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide in various scientific applications, including drug development and photovoltaic technologies (Mary et al., 2020).

Structural Analysis and Molecular Interactions

Research on compounds structurally related to 2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide, such as various chloroacetamide derivatives, provides insights into their molecular conformation, geometric parameters, and intermolecular interactions. For instance, studies on 2-chloro-N-(2,4-dimethylphenyl)acetamide and similar molecules reveal their conformational properties and how molecules are linked through hydrogen bonds, which could have implications for the use of 2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide in designing molecules with specific binding properties or in materials science (Gowda et al., 2007).

Antiviral Applications

Derivatives of chloroacetamide, including those with modifications similar to the compound , have been explored for their therapeutic potential in treating viral infections such as Japanese encephalitis. These compounds have shown significant antiviral and antiapoptotic effects in vitro, suggesting that 2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide could potentially be explored for its antiviral properties and applications in the treatment of viral diseases (Ghosh et al., 2008).

Crystallography and Molecular Packing

The crystallographic analysis of related compounds provides valuable information about the molecular packing, hydrogen bonding, and other intermolecular interactions, which are critical for understanding the material properties of such compounds. These insights can be applied to 2-chloro-N-{[(3,4-difluorophenyl)carbamoyl]methyl}acetamide for its potential applications in material science, pharmaceuticals, and other fields (Praveen et al., 2013).